
Disperse Red 56 in Polymer Science Research:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 56 is a monoazo dye belonging to the disperse class of dyes, characterized by

its limited solubility in water and its application in dyeing synthetic fibers such as polyester and

acetate. While its primary industrial use is in the textile industry, its molecular structure,

featuring a chromophore with electron donor-acceptor groups, suggests potential for

applications in advanced polymer science research, particularly in fields requiring

photoresponsive and nonlinear optical (NLO) materials.

This document provides detailed application notes and protocols for the utilization of Disperse
Red 56 in polymer science research. Due to a notable lack of specific research data on

Disperse Red 56 in advanced polymer applications, the quantitative data and protocols

presented herein are largely analogous, drawing from extensive research on structurally similar

and well-characterized disperse dyes, such as Disperse Red 1 (DR1). These notes are

intended to serve as a foundational guide for researchers exploring the potential of Disperse
Red 56 in novel polymer systems.
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Physicochemical Properties of Disperse Red 56
A summary of the basic properties of Disperse Red 56 is provided below. This data is essential

for its handling and incorporation into polymer matrices.

Property Value Reference

C.I. Name Disperse Red 56 [1]

CAS Number 12637-13-7 [1]

Molecular Formula C₁₇H₁₆ClN₅O₃ [1]

Molecular Weight 373.79 g/mol [1]

Appearance Yellow-red powder [1]

Manufacturing

Diazo of 2-Chloro-4-

nitrobenzenamine coupled with

3-((2-Hydroxyethyl)

(phenyl)amino)propanenitrile

[1]

Applications in Polymer Science
Based on the properties of analogous disperse dyes like Disperse Red 1, Disperse Red 56 is

a candidate for the following research applications:

Nonlinear Optical (NLO) Polymers: The donor-acceptor structure of Disperse Red 56
suggests it may possess a significant molecular hyperpolarizability, making it suitable for

creating second-order NLO materials. When incorporated into a polymer matrix and aligned

by an electric field (poling), these materials can be used for applications such as electro-

optic modulators and frequency doubling.

Photoresponsive Materials: As an azo dye, Disperse Red 56 is expected to undergo

reversible trans-cis photoisomerization upon exposure to light of specific wavelengths.[2][3]

This property can be harnessed to create photo-switchable materials, optical data storage

media, and light-controlled actuators.[4][5]
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Dye-Doped Polymer Films for Optical Devices: Disperse Red 56 can be doped into various

polymer matrices to create thin films with specific optical absorption and refractive index

properties. These films are fundamental components in the fabrication of waveguides and

other photonic devices.

Quantitative Data (Analogous)
The following tables summarize key quantitative parameters for polymers doped with Disperse

Red 1, which can be used as a starting point for experiments with Disperse Red 56.

Table 1: Electro-Optic and Nonlinear Optical Properties of Disperse Red 1 in PMMA

Parameter Wavelength (nm) Value Reference

Electro-optic

Coefficient (r₃₃)
633 ~13 pm/V [6]

800 ~5 pm/V [6]

Second Harmonic

Generation (SHG)

Coefficient (d₃₃)

1064
~120 pm/V (resonant

enhanced)
[6]

Refractive Index

(unpoled)
633 ~1.753 [6]

800 ~1.692 [6]

Table 2: Photophysical Properties of Disperse Red 1

Property Solvent/Matrix Value Reference

Absorption Maximum

(λmax)
Polystyrene 490 nm [7]

Photoisomerization

(trans-cis)
Toluene S₁ state decay: 0.9 ps [2]

Thermal Isomerization

(cis-trans)
Toluene 29 s [2]
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Experimental Protocols
The following are detailed protocols for the incorporation and characterization of disperse dyes

in polymer matrices, adapted for Disperse Red 56 based on established methods for similar

dyes.

Protocol 1: Preparation of Dye-Doped Polymer Films by
Spin Coating
This protocol describes the preparation of thin films of a polymer doped with Disperse Red 56
using the spin coating technique.[8][9] Poly(methyl methacrylate) (PMMA) is a commonly used

host polymer due to its excellent optical transparency and processability.[7][10]

Materials:

Disperse Red 56

Poly(methyl methacrylate) (PMMA)

Toluene or other suitable solvent (e.g., chloroform, cyclopentanone)

Glass or silicon substrates

Nitrogen gas source

Spin coater

Hot plate

Procedure:

Substrate Cleaning: Thoroughly clean the substrates by sonicating in a sequence of

detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry the

substrates under a stream of nitrogen gas.

Solution Preparation:

Prepare a stock solution of PMMA in toluene (e.g., 10% w/v).
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Prepare a stock solution of Disperse Red 56 in the same solvent.

Mix the polymer and dye solutions to achieve the desired dye concentration (e.g., 1-10

wt% with respect to the polymer). Stir the solution for several hours in the dark to ensure

complete dissolution and homogeneity.

Spin Coating:

Place a cleaned substrate on the chuck of the spin coater.

Dispense a small amount of the dye-polymer solution onto the center of the substrate.

Spin the substrate at a desired speed (e.g., 1000-4000 rpm) for a set duration (e.g., 30-60

seconds). The final film thickness will depend on the solution viscosity and spin speed.[8]

[11]

Baking: Transfer the coated substrate to a hot plate and bake at a temperature below the

glass transition temperature of the polymer (e.g., 80-90°C for PMMA) for at least 1 hour to

remove residual solvent.

Workflow Diagram:
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Diagram 1: Workflow for Dye-Doped Polymer Film Preparation.

Protocol 2: Electric Field Poling for Nonlinear Optical
Activity
To induce second-order NLO properties in the dye-doped polymer film, the random orientation

of the dye molecules must be broken by applying a strong DC electric field at an elevated
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temperature.[12]

Materials:

Dye-doped polymer film on a conductive substrate (e.g., ITO-coated glass)

Corona poling setup or parallel-plate electrode setup

High voltage power supply

Temperature-controlled chamber or hot plate

Procedure:

Setup: Place the dye-doped polymer film in the poling setup. For corona poling, a sharp

needle electrode is positioned a few centimeters above the film surface. For parallel-plate

poling, a top electrode is deposited onto the film.

Heating: Heat the sample to a temperature near the glass transition temperature (Tg) of the

polymer matrix. This increases the mobility of the polymer chains and allows the dye

molecules to align with the electric field.

Poling: Apply a high DC voltage (several kilovolts) to create a strong electric field across the

film (typically 50-150 V/µm).

Cooling: While maintaining the electric field, cool the sample back down to room

temperature. This "freezes" the aligned orientation of the dye molecules.

Field Removal: Once the sample is at room temperature, the electric field can be turned off.

Logical Relationship Diagram:
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Diagram 2: Process for Inducing NLO Activity via Poling.

Protocol 3: Characterization of Photophysical Properties
The photoresponsive behavior of Disperse Red 56 in a polymer film can be characterized by

monitoring the changes in its UV-Vis absorption spectrum upon irradiation.

Materials:

Dye-doped polymer film

UV-Vis spectrophotometer

Light source with appropriate wavelength for inducing photoisomerization (e.g., a laser or a

lamp with a monochromator, typically in the blue-green region for trans-to-cis isomerization
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of red azo dyes)

Light source for back-isomerization (e.g., a different wavelength or thermal annealing)

Procedure:

Initial Spectrum: Record the UV-Vis absorption spectrum of the as-prepared film. This

represents the predominantly trans-isomer state.

Photo-irradiation: Irradiate the film with the chosen light source for a specific duration.

Spectrum after Irradiation: Immediately after irradiation, record the UV-Vis absorption

spectrum again. A decrease in the main absorption band and a potential increase in a

shorter wavelength band would indicate trans-to-cis isomerization.

Reversibility Study:

Photonic: Irradiate the film with a different wavelength of light that is expected to induce

cis-to-trans back-isomerization and record the spectrum.

Thermal: Gently heat the film and monitor the recovery of the initial absorption spectrum,

which indicates thermal cis-to-trans relaxation.

Kinetics: By recording spectra at different irradiation time intervals, the kinetics of the

photoisomerization process can be determined.

Experimental Workflow Diagram:
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Diagram 3: Workflow for Characterizing Photoisomerization.
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Conclusion
Disperse Red 56 presents an interesting, yet underexplored, candidate for advanced

applications in polymer science. While specific research data is scarce, the protocols and

analogous quantitative data provided in these application notes offer a robust starting point for

researchers. By adapting methodologies established for similar disperse dyes like Disperse

Red 1, scientists can begin to characterize the nonlinear optical and photoresponsive

properties of Disperse Red 56-containing polymer systems, potentially unlocking new

materials for a variety of optical and photonic applications. Further experimental investigation is

necessary to establish the precise properties of this specific dye in various polymer matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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